ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C27H32N2O5S
• Molecular Weight: 496.6 g/mol
• IUPAC Name: ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C27H32N2O5S/c1-6-29(7-2)20-13-10-18(22(17-20)32-5)16-23-25(30)24(27(31)34-9-4)26(35-23)28-19-11-14-21(15-12-19)33-8-3/h10-17,28H,6-9H2,1-5H3/b23-16-
• InChI Key: YLHCEWYRZNCSGF-KQWNVCNZSA-N
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=C\2/C(=O)C(=C(S2)NC3=CC=C(C=C3)OCC)C(=O)OCC)OC
• SMILES: CCN(CC)C1=CC(=C(C=C1)C=C2C(=O)C(=C(S2)NC3=CC=C(C=C3)OCC)C(=O)OCC)OC

Description

Ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate is a chemical compound that belongs to the class of thiophene derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of Ethyl (ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate involves the inhibition of various proteins involved in cancer progression. It has been found to inhibit the expression of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. It also inhibits the expression of vascular endothelial growth factor (VEGF), which is involved in the formation of new blood vessels that supply nutrients to cancer cells. Additionally, it activates the caspase pathway, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Ethyl (ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate has been found to exhibit potent anti-cancer activity in vitro and in vivo. It has been shown to inhibit the growth and metastasis of cancer cells by suppressing the expression of various proteins involved in cancer progression. Additionally, it has been found to induce apoptosis in cancer cells by activating the caspase pathway. However, further studies are required to determine its safety and efficacy in humans.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl (ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate in lab experiments include its potent anti-cancer activity, its ability to inhibit the growth and metastasis of cancer cells, and its ability to induce apoptosis in cancer cells. However, its limitations include the need for further studies to determine its safety and efficacy in humans and the potential for side effects.

Future Directions

For research on Ethyl (ethyl (ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate include the development of more potent analogs with improved safety and efficacy profiles. Additionally, studies are needed to determine its potential applications in other areas of medicinal chemistry, such as the treatment of infectious diseases and neurological disorders. Furthermore, the development of novel drug delivery systems for Ethyl (ethyl (ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate could improve its pharmacokinetic properties and enhance its therapeutic potential.

Synthesis Methods

The synthesis of Ethyl (ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate involves the reaction of 2-(4-ethoxyphenylamino)-4-oxothiophene-3-carboxylic acid with 4-(diethylamino)-2-methoxybenzaldehyde in the presence of ethyl alcohol. The reaction is catalyzed by a base such as potassium carbonate. The resulting product is purified using column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl (ethyl (5Z)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[[4-(diethylamino)-2-methoxyphenyl]methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancers. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, it has been found to inhibit the growth and metastasis of cancer cells by suppressing the expression of various proteins involved in cancer progression.